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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical pharmacokinetic
modeling of dorzagliatin, a novel glucokinase activator. The included protocols and data are
intended to guide researchers in designing and interpreting preclinical studies for similar
compounds.

Introduction to Dorzagliatin and its Mechanism of
Action

Dorzagliatin (formerly HMS5552) is a first-in-class dual-acting glucokinase (GK) activator that
targets both pancreatic and hepatic GK to restore glucose sensitivity in patients with type 2
diabetes.[1][2] Glucokinase plays a pivotal role in glucose homeostasis by acting as a glucose
sensor in pancreatic (3-cells and regulating glucose metabolism in the liver.[3][4] In pancreatic
B-cells, GK activation leads to enhanced glucose-stimulated insulin secretion (GSIS).[5] In the
liver, it promotes glucose uptake and glycogen synthesis, thereby reducing hepatic glucose
output.[5] Dorzagliatin allosterically activates GK, increasing its affinity for glucose and
enhancing its catalytic activity.[3][6] Preclinical studies have indicated that dorzagliatin may also
help in preserving pancreatic [3-cell function.[7]

Signaling Pathway of Glucokinase Activation

The following diagram illustrates the central role of glucokinase in glucose metabolism in
pancreatic 3-cells and hepatocytes, and the mechanism of action of dorzagliatin.
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Pharmacokinetic Parameter Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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